6-Bromo-2-heptyloxynaphthalene

• Molecular Formula: C17H21BrO
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 2-bromo-6-heptoxynaphthalene
• InChI: InChI=1S/C17H21BrO/c1-2-3-4-5-6-11-19-17-10-8-14-12-16(18)9-7-15(14)13-17/h7-10,12-13H,2-6,11H2,1H3
• InChI Key: MRAXWDSTXQQMQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)Br

Description

6-Bromo-2-heptyloxynaphthalene is a useful research compound. Its molecular formula is C17H21BrO and its molecular weight is 321.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 g of 6-bromo-2-naphthol, 50 ml of dimethyl sulfoxide, 3.9 ml of 6-bromoheptane, 7.1 g of potassium iodide and 7.1 g of milled potassium carbonate activated at 80° C. in high vacuum is heated to 65° C. for 16 hours. It is then cooled and is partitioned between ethyl acetate and water and the organic phase is washed several times with water, dried over magnesium sulfate, filtered and evaporated down. Chromatography of the residue over 200 g of silica gel using toluene and subsequent crystallization from toluene/hexane (8:1) give 6-bromo-2-heptyloxynaphthalene.